N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide
Overview
Description
N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide, also known as BFB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BFB is a member of the benzamide family and is known for its unique chemical properties, making it an ideal candidate for scientific research.
Mechanism of Action
The mechanism of action of N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide is not fully understood, but it is believed to involve the inhibition of HDACs and CAs. HDACs are enzymes that play a role in gene expression and are involved in various cellular processes, including cell differentiation and proliferation. CAs, on the other hand, are enzymes that play a role in the regulation of pH and are involved in various physiological processes, including respiration and acid-base balance.
Biochemical and Physiological Effects:
N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide has been shown to exhibit potent inhibitory activity against HDACs and CAs, which has led to its potential applications in various fields. In cancer research, N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide has been shown to induce cell cycle arrest and apoptosis in cancer cells, making it a promising candidate for the development of novel anticancer drugs. In neuroscience, N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide has been shown to exhibit neuroprotective effects and to improve cognitive function in animal models of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide has several advantages for use in laboratory experiments, including its potent inhibitory activity against HDACs and CAs, its ability to induce cell cycle arrest and apoptosis in cancer cells, and its neuroprotective effects. However, N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide also has some limitations, including its complex synthesis process, its potential toxicity, and its limited solubility in aqueous solutions.
Future Directions
There are several future directions for the study of N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide, including the development of novel HDAC and CA inhibitors for the treatment of cancer and neurodegenerative disorders, the investigation of the potential toxicity of N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide, and the optimization of the synthesis process to improve the yield and purity of the final product. Additionally, the development of new applications for N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide in other fields, such as materials science and environmental science, may also be explored in the future.
Conclusion:
In conclusion, N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide has been extensively studied for its potential applications in medicinal chemistry, neuroscience, and cancer research, and has been shown to exhibit potent inhibitory activity against HDACs and CAs. While N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide has several advantages for use in laboratory experiments, it also has some limitations, and further research is needed to fully understand its potential applications and limitations.
Scientific Research Applications
N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide has been shown to exhibit potent inhibitory activity against several enzymes, including histone deacetylases (HDACs) and carbonic anhydrases (CAs). These enzymes are involved in various physiological processes and are known to play a role in the development of several diseases, including cancer and neurodegenerative disorders.
properties
IUPAC Name |
N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8BrF2NO/c14-11-7-10(16)5-6-12(11)17-13(18)8-1-3-9(15)4-2-8/h1-7H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CKRGITAFXTWYGZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)NC2=C(C=C(C=C2)F)Br)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8BrF2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-bromo-4-fluorophenyl)-4-fluorobenzamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
